Cas no 6763-93-5 (1H-Azepine-1-propanoicacid, hexahydro-, ethyl ester)

• Product Name: 1H-Azepine-1-propanoicacid, hexahydro-, ethyl ester
• CAS No: 6763-93-5
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• MDL: MFCD00014117
• CID: 506413
• PubChem ID: 81233
• Update Time: 2025-04-19

1H-Azepine-1-propanoicacid, hexahydro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine-1-propanoicacid, hexahydro-, ethyl ester
• ethyl 3-(azepan-1-yl)propanoate
• 3-hexahydroazepin-1-yl-propionic acid ethyl ester
• 3-Hexahydroazepin-1-yl-propionsaeure-aethylester
• AC1L30W3
• AC1Q658D
• CTK5C6465
• ethyl 3-azaperhydroepinylpropanoate
• ethyl hexahydro-1H-azepine-1-propionate
• NCIOpen2_000356
• NSC73497
• EINECS 229-821-4
• FT-0613781
• SCHEMBL10256974
• Ethyl hexahydro-1H-azepine-1-propanoate
• 6763-93-5
• MFCD00014117
• Ethyl 3-hexamethyleneiminopropionate
• NSC 73497
• NSC-73497
• AKOS008960280
• NS00036144
• PMJXFMISXSNVBR-UHFFFAOYSA-N
• DTXSID40217953

• MDL： MFCD00014117
• Inchi： 1S/C11H21NO2/c1-2-14-11(13)7-10-12-8-5-3-4-6-9-12/h2-10H2,1H3
• InChI Key： PMJXFMISXSNVBR-UHFFFAOYSA-N
• SMILES： O(CC)C(CCN1CCCCCC1)=O

Computed Properties

• Exact Mass: 199.15733
• Monoisotopic Mass: 199.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.5

Experimental Properties

• Color/Form: Not determined
• Density: 0.9600
• Boiling Point: 125-128°C/11mmHg
• Flash Point: 98.2°C
• Refractive Index: 1.4617 (estimate)
• PSA: 29.54
• LogP: 1.75350
• Solubility: Not determined